Benzoic Acid Methyl Ester

• CAS No.: 93-58-3
• Product Name: Benzoic Acid Methyl Ester
• Molecular Formula: C8H8O2; C6H5COOCH3; C8H8O2
• Molecular Weight: 136.15 g/mol
• IUPAC Name: methyl benzoate
• Standard InChI: InChI=1S/C8H8O2/c1-10-8(9)7-5-3-2-4-6-7/h2-6H,1H3
• Standard InChIKey: QPJVMBTYPHYUOC-UHFFFAOYSA-N
• SMILES: COC(=O)C1=CC=CC=C1
• Canonical SMILES: COC(=O)C1=CC=CC=C1
• Boiling Point: 388 to 390 °F at 760 mm Hg (NTP, 1992); 199.0 °C; 199 °C; 198-200 °C
• Colorform: Colorless, transparent liquid; Liquid...colorless, oily
• Density: 1.0888 at 68 °F (USCG, 1999); d2525 1.09; 1.0837 g/cu cm at 25 °C; Relative density (water = 1): 1.09; 1.082-1.089
• Flash Point: 181 °F (NTP, 1992); 181 °F (83 °C) (Closed cup); 83 °C c.c.
• Melting Point: 10 °F (NTP, 1992); -15.0 °C; Fp -12.3 °; -12.35 °C; -12.3°C; -12 °C
• Physical Description: Methyl benzoate appears as a crystalline solid or a solid dissolved in a liquid. Denser than water. Contact may slightly irritate skin, eyes and mucous membranes. May be slightly toxic by ingestion. Used to make other chemicals.; DryPowder; Liquid; Liquid; COLOURLESS OILY LIQUID WITH CHARACTERISTIC ODOUR.; colourless liquid with a pungent, heavy, floral odour with fruity undertones
• Description: Methyl benzoate appears as a crystalline solid or a solid dissolved in a liquid. Denser than water. Contact may slightly irritate skin, eyes and mucous membranes. May be slightly toxic by ingestion. Used to make other chemicals.; Methyl benzoate, also known as niobe oil or clorius, belongs to the class of organic compounds known as benzoic acid esters. These are ester derivatives of benzoic acid. Methyl benzoate exists as a liquid, slightly soluble (in water), and an extremely weak basic (essentially neutral) compound (based on its pKa). Within the cell, methyl benzoate is primarily located in the cytoplasm. Methyl benzoate is a sweet, almond, and cananga tasting compound that can be found in a number of food items such as alaska wild rhubarb, french plantain, rambutan, and atlantic herring. This makes methyl benzoate a potential biomarker for the consumption of these food products.; Methyl benzoate is a benzoate ester obtained by condensation of benzoic acid and methanol. It has a role as a metabolite and an insect attractant. It is a benzoate ester and a methyl ester.
• Shelf Life: Stable under recommended storage conditions.
• Solubility: less than 1 mg/mL at 72.5° F (NTP, 1992); 0.02 M; 2.1 mg/mL at 20 °C; In water, 2100 mg/L at 20 °C; In water, 2.038X10+3 mg/L at 25 deg; Soluble in ethanol, carbon tetrachloride, methanol; miscible with diethyl ether; Miscible with alcohol, ether, methanol; Soluble in 3 parts of 60% alcohol, in most fixed oils, in ether; Soluble in propylene glycol; insoluble in glycerin; Solubility in water: none; insoluble in water, glycerol; soluble in organic solvents, oils; miscible at room temperature (in ethanol)
• Synonyms: Clorius; Methyl Benzenecarboxylate; Methyl Benzoate; NSC 9394; Niobe Oil
• Vapor Density: 4.69 (NTP, 1992) (Relative to Air); 4.69 (Air = 1); Relative vapor density (air = 1): 4.7
• Vapor Pressure: 1 mm Hg at 102 °F ; 20 mm Hg at 197.2° F; 760 mm Hg at 391.1° F (NTP, 1992); 0.38 mmHg; 0.38 mm Hg at 25 °C; Vapor pressure, Pa at 39 °C: 133
• PubChem Compound: 7150
• Last Modified: Nov 11 2021